2-[[(2R)-2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-ethoxyphosphoryl]oxyethyl-trimethylazanium;chloride
Overview
Description
1,2-dioleoyl-sn-glycero-3-ethylphosphocholine (18:1 EPC) is a cationic alkylated phospholipid.
18:1 EPC (Cl Salt) is a cationic lipid.
Scientific Research Applications
Antioxidant Activities and Therapeutic Potentials
Antioxidant compounds play a crucial role in mitigating oxidative stress, which is implicated in various diseases and aging processes. Compounds with antioxidant properties can scavenge reactive oxygen species (ROS), thereby protecting against cellular damage. For instance, the study by Munteanu and Apetrei (2021) reviews analytical methods used in determining antioxidant activity, highlighting the importance of assays such as ORAC, HORAC, TRAP, and TOSC for evaluating the antioxidant capacity of complex samples (Munteanu & Apetrei, 2021). This research context suggests that compounds with structures similar to the one could be evaluated for their antioxidant potential using these assays.
Application in Organic Synthesis
Organic synthesis often employs catalysts and reagents to facilitate the formation of desired products. The review by Bothwell, Krabbe, and Mohan (2002) highlights the applications of bismuth(III) compounds in organic synthesis, demonstrating the versatility of specific compounds in catalyzing various reactions (Bothwell, Krabbe, & Mohan, 2002). While not directly related, this indicates the potential for exploring the reactivity and catalytic applications of the compound within organic synthesis, considering its unique structure.
Role in Inflammation and Metabolic Syndrome
Compounds with specific functionalities can impact biological processes, including inflammation and metabolic syndrome. The review by Vangaveti, Jansen, Kennedy, and Malabu (2016) discusses the role of hydroxyoctadecadienoic acids, oxidized derivatives of linoleic acid, in inflammation associated with metabolic syndrome and cancer (Vangaveti et al., 2016). This suggests that structurally similar compounds, including the one , could have implications in modulating inflammatory pathways and metabolic processes, warranting further investigation.
Future Directions
: [LGC Standards - 2-[(3-Carboxypropanoyl)oxy]ethyl]trimethylazanium Chloride](https://www.lgcstandards.com/GB/en/-2-3-Carboxypropanoyl-oxy-ethyl-trimethylazanium-Chloride/p/TRC-B594105-100MG) : Benchchem - 2-[[(2R)-2,3-Bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-ethoxyphosphoryl]oxyethyl-trimethylazanium;chloride : ChemSpider - (2S)-2,3-Bis[(9Z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
properties
IUPAC Name |
2-[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-ethoxyphosphoryl]oxyethyl-trimethylazanium;chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C46H89NO8P.ClH/c1-7-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-45(48)51-42-44(43-54-56(50,52-9-3)53-41-40-47(4,5)6)55-46(49)39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-8-2;/h22-25,44H,7-21,26-43H2,1-6H3;1H/q+1;/p-1/b24-22-,25-23-;/t44-,56?;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXTQBOAODSPEHG-NATHRRJOSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(OCC)OCC[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)(OCC)OCC[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H89ClNO8P | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
850.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.